Cas no 62554-43-2 (Benzenethiol, 4-(heptyloxy)-)

• Product Name: Benzenethiol, 4-(heptyloxy)-
• CAS No: 62554-43-2
• MF: C₁₃H₂₀OS
• MW: 224.362302780151
• CID: 440431
• PubChem ID: 50998029
• Update Time: 2025-04-19

Benzenethiol, 4-(heptyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 4-(heptyloxy)-
• 4-heptoxybenzenethiol
• 62554-43-2
• 4-(Heptyloxy)benzene-1-thiol
• 4-Heptyloxybenzenethiol
• DTXSID80679238

• MDL： MFCD12026167
• Inchi： 1S/C13H20OS/c1-2-3-4-5-6-11-14-12-7-9-13(15)10-8-12/h7-10,15H,2-6,11H2,1H3
• InChI Key： SLRSRTGJXVJZJY-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1)OCCCCCCC

Computed Properties

• Exact Mass: 224.1236
• Monoisotopic Mass: 224.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 10.2A^2

Experimental Properties

• PSA: 9.23